Cas no 17847-33-5 (Benzoic acid, 4-cyano-, phenyl ester)

• Product Name: Benzoic acid, 4-cyano-, phenyl ester
• CAS No: 17847-33-5
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 1366971
• Update Time: 2024-08-16

Benzoic acid, 4-cyano-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-cyano-, phenyl ester
• 4-cyanobenzoic acid phenyl ester

• Inchi： 1S/C14H9NO2/c15-10-11-6-8-12(9-7-11)14(16)17-13-4-2-1-3-5-13/h1-9H
• InChI Key： UTARNPHXZJRNPC-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 223.06337

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 165-166 °C
• Boiling Point: 400.5±28.0 °C(Predicted)
• PSA: 50.09